Cas no 861402-48-4 (2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone)

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone structure

861402-48-4 structure

Product Name:2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone

CAS No:861402-48-4

MF:C₃₀H₃₈N₂O₄

MW:490.633728504181

CID:5037560

PubChem ID:16717830

Update Time:2026-02-28

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Chemical and Physical Properties

Names and Identifiers

- 2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone
- N,N'-Bis(2-ethylhexyl)naphthalene-1,8:4,5-bisdicarbimide
- Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 2,7-bis(2-ethylhexyl)-
- 2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone (ACI)
- 6,13-bis(2-ethylhexyl)-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),2,4(16),8,10-pentaene-5,7,12,14-tetrone
- 2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
- Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,2,7-bis(2-ethylhexyl)-
- SCHEMBL12502653
- 861402-48-4
- 6,13-bis(2-ethylhexyl)-6,13-diazatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1,3,8(16),9,11(15)-pentaene-5,7,12,14-tetrone
- F76414
- Inchi： 1S/C30H38N2O4/c1-5-9-11-19(7-3)17-31-27(33)21-13-15-23-26-24(16-14-22(25(21)26)28(31)34)30(36)32(29(23)35)18-20(8-4)12-10-6-2/h13-16,19-20H,5-12,17-18H2,1-4H3
- InChI Key： ZSFDFRVYEMDMNN-UHFFFAOYSA-N
- SMILES： O=C1C2=CC=C3C(N(C(C4C=CC(C(N1CC(CC)CCCC)=O)=C2C3=4)=O)CC(CC)CCCC)=O

Computed Properties

Exact Mass: 490.28315770g/mol
Monoisotopic Mass: 490.28315770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 36
Rotatable Bond Count: 12
Complexity: 725
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 74.8

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169540-100mg	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone	861402-48-4	98%	100mg	￥411.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169540-250mg	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone	861402-48-4	98%	250mg	￥756.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169540-1g	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone	861402-48-4	98%	1g	￥2016.00	2024-07-28
Ambeed	A1156190-100mg	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	861402-48-4	99%	100mg	$49.0	2025-04-16
Ambeed	A1156190-250mg	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	861402-48-4	99%	250mg	$82.0	2025-04-16
Ambeed	A1156190-1g	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	861402-48-4	99%	1g	$222.0	2025-04-16
Ambeed	A1156190-5g	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	861402-48-4	99%	5g	$665.0	2025-04-16
1PlusChem	1P01W881-100mg	Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 2,7-bis(2-ethylhexyl)-	861402-48-4	99%	100mg	$52.00	2024-04-21
1PlusChem	1P01W881-250mg	Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone, 2,7-bis(2-ethylhexyl)-	861402-48-4	99%	250mg	$87.00	2024-04-21
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY310576-0.25g	2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone	861402-48-4	≥95%	0.25g	¥634.00	2025-04-12

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Production Method

Production Method 1

104-75-6

81-30-1

861402-48-4

Reaction Conditions

1.1 Solvents: Acetic acid ; rt; 5 h, 100 °C; 100 °C → rt

Reference

Synthesis of novel 1,4,5,8-naphthalimide derivatives

Liu, Wan-ding; et al, Hecheng Huaxue, 2010, 18(6), 709-711

Production Method 2

104-75-6

81-30-1

861402-48-4

282094-08-0

Reaction Conditions

Reference

New stable donor-acceptor dyads for molecular electronics

Kondratenko, Mykola; et al, Journal of Materials Chemistry, 2011, 21(5), 1470-1478

Production Method 3

104-75-6

83204-68-6

861402-48-4

1088205-02-0

Reaction Conditions

1.1 Reagents: Acetic acid ; 30 min, rt; 4 h, rt → 120 °C

Reference

Solvent-Free Synthesis of Core-Functionalised Naphthalene Diimides by Using a Vibratory Ball Mill: Suzuki, Sonogashira and Buchwald-Hartwig Reactions

Panther, Lydia A.; et al, Chemistry - A European Journal, 2022, 28(49),

Production Method 4

104-75-6

81-30-1

861402-48-4

Reaction Conditions

1.1 18 h, 150 °C

Reference

Tuning the optoelectronic properties of core-substituted naphthalene diimides by the selective conversion of imides to monothioimides

Etheridge, F. S.; et al, RSC Advances, 2015, 5(58), 46534-46539

Production Method 5

104-75-6

81-30-1

861402-48-4

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 24 h, rt → 150 °C

Reference

High yield, solid exfoliation and liquid dispersion of graphite driven by a donor-acceptor interaction

Gharib, Desi Hamed; et al, Carbon, 2017, 123, 695-707

Production Method 6

104-75-6

81-30-1

861402-48-4

282094-08-0

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt → 140 °C; 10 min, 140 °C; overnight, reflux; cooled

Reference

Tetrahedral n-Type Materials: Efficient Quenching of the Excitation of p-Type Polymers in Amorphous Films

Ganesan, Palaniswamy; et al, Journal of the American Chemical Society, 2005, 127(42), 14530-14531

Production Method 7

81-30-1

861402-48-4

1088205-02-0

Reaction Conditions

1.1 Reagents: 1,3-Dibromo-5,5-dimethylhydantoin , Sulfuric acid ; 1 h, rt; 20 h, rt → 80 °C
1.2 Reagents: Water ; 0 °C
2.1 Reagents: Acetic acid ; 30 min, rt; 4 h, rt → 120 °C

Reference

Solvent-Free Synthesis of Core-Functionalised Naphthalene Diimides by Using a Vibratory Ball Mill: Suzuki, Sonogashira and Buchwald-Hartwig Reactions

Panther, Lydia A.; et al, Chemistry - A European Journal, 2022, 28(49),

Production Method 8

104-75-6

81-30-1

3158-55-2

861402-48-4

Reaction Conditions

1.1 Reagents: Imidazole Catalysts: Zinc acetate ; 30 min, rt; 12 h, 160 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; overnight, 160 °C → rt

Reference

Supramolecular P4VP-pentadecylphenol naphthalenebisimide comb-polymer: mesoscopic organization and charge transport properties

Narayan, Rekha; et al, Journal of Materials Chemistry C: Materials for Optical and Electronic Devices, 2014, 2(32), 6511-6519

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Raw materials

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Preparation Products

2,7-Bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone Related Literature

1. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
2. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

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